Tert-butyl 2,2-dichlorocyclopropane-1-carboxylate

• Molecular Formula: C8H12Cl2O2
• Molecular Weight: 211.08 g/mol
• IUPAC Name: tert-butyl 2,2-dichlorocyclopropane-1-carboxylate
• InChI: InChI=1S/C8H12Cl2O2/c1-7(2,3)12-6(11)5-4-8(5,9)10/h5H,4H2,1-3H3
• InChI Key: LJLQISYXQQRLDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CC1(Cl)Cl

Description

Tert-butyl 2,2-dichlorocyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C8H12Cl2O2 and its molecular weight is 211.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl acrylate (32 g, 0.25 mol), CHCl3 (318 g, 3 mol), tetramethyl ammonium chloride (0.75 g, 0.0050 mol) and 50% aqueous NaOH (300 mL) were stirred at 45-50° C. for 8 hours. The mixture was diluted with water (400 mL) and the organic layer was separated. The aqueous layer was extracted with CHCl3 (75 mL). The combined organic extracts were washed with 1N HCl (200 mL) and water (250 mL), dried over Na2SO4, and concentrated under reduced pressure. The crude product was distilled to give tert-butyl 2,2-dichlorocyclopropanecarboxylate as colorless oil (16 g, yield: 30%). 1H-NMR (500 MHz, CDCl3,): δ 2.48 (m, 1H), 2.00 (m, 1H), 1.81 (m, 1H), 1.52 (s, 9H).